Cas no 1805325-94-3 (4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805325-94-3
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4851060
• Update Time: 2025-05-19

4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H5F4NO/c8-3-1-5(9)12-4(2-13)6(3)7(10)11/h1,7,13H,2H2
• InChI Key： BQRLXGMIQDLZMP-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(CO)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol

Introduction to 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805325-94-3) and Its Applications in Modern Chemical Research

4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805325-94-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its dual fluorine substituents at the 4 and 6 positions and a difluoromethyl group at the 3 position, along with a hydroxymethyl group at the 2 position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The fluorine atoms in this molecule play a crucial role in modulating its reactivity and biological activity. Fluorine is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates. The presence of multiple fluorine atoms in 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol suggests that it may possess enhanced lipophilicity and better cell membrane permeability, which are desirable traits for many therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug discovery. Studies have demonstrated that pyridine derivatives containing fluorine substituents can serve as effective scaffolds for developing novel pharmaceuticals. For instance, 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound's structural features allow for further functionalization, enabling researchers to tailor its properties for specific biological applications.

The difluoromethyl group at the 3-position of the pyridine ring is particularly noteworthy. This moiety is often incorporated into drug molecules to improve their pharmacological efficacy. The electron-withdrawing nature of the difluoromethyl group can enhance the binding interactions between a drug and its target protein or enzyme. Moreover, this group can influence the molecule's solubility and metabolic pathways, contributing to its overall pharmacokinetic behavior.

In addition to its pharmaceutical applications, 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol has shown promise in agrochemical research. Fluorinated compounds are frequently used in the development of pesticides and herbicides due to their improved stability and bioactivity. The unique structural features of this compound make it a potential candidate for designing novel agrochemicals that are more effective against resistant pests while maintaining environmental safety.

Recent studies have also explored the role of fluorinated pyridines in materials science. These compounds can be incorporated into organic electronic materials, such as OLEDs (organic light-emitting diodes) and semiconductors, due to their ability to enhance charge transport properties. The electron-deficient nature of the pyridine ring, combined with the electron-withdrawing effects of the fluorine and difluoromethyl groups, can lead to materials with improved performance characteristics.

The synthesis of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to introduce the necessary fluorine and methyl groups into the pyridine core. The hydroxymethyl group at the 2-position provides a handle for further functionalization via esterification or etherification reactions, expanding its utility as an intermediate.

From a computational chemistry perspective, understanding the electronic structure of 4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol is essential for predicting its reactivity and biological activity. Density Functional Theory (DFT) calculations have been used to study the molecule's optimized geometry and energy states. These studies provide insights into how the fluorine substituents influence electronic distributions and potential interaction sites with biological targets.

The growing interest in fluorinated pyridines has led to numerous patents and publications detailing their synthesis and applications. Companies specializing in fine chemicals have developed robust processes for producing these compounds on an industrial scale. This accessibility has accelerated research efforts across various fields, from drug discovery to materials science.

In conclusion,4,6-Difluoro-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805325-94-3) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated heterocycles,this compound is likely to remain a key player in chemical innovation.